3-methoxy-N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)benzamide

• IUPAC Name: 3-methoxy-N-[2-[6-oxo-3-(1,2,4-triazol-1-yl)pyridazin-1-yl]ethyl]benzamide
• InChI: InChI=1S/C16H16N6O3/c1-25-13-4-2-3-12(9-13)16(24)18-7-8-21-15(23)6-5-14(20-21)22-11-17-10-19-22/h2-6,9-11H,7-8H2,1H3,(H,18,24)
• InChI Key: NPMHJYGGRILQIJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NCCN2C(=O)C=CC(=N2)N3C=NC=N3
• Molecular Formula: C16H16N6O3
• Molecular Weight: 340.34 g/mol

Description

3-methoxy-N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C16H16N6O3 and its molecular weight is 340.343. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Heterocycles

The compound is part of a broader class of chemicals involved in the synthesis of novel heterocycles, demonstrating significant potential in various scientific research applications. Research has shown that compounds related to 3-methoxy-N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)benzamide can undergo reactions to form a range of heterocyclic compounds. For instance, N-Benzoylthioamides can react with hydrazines and hydroxylamine to form 1H-1,2,4-triazoles and 1,2,4-oxadiazoles, respectively, highlighting the versatility of these compounds in generating diverse heterocyclic structures (Whitfield & Papadopoulos, 1981).

Antiproliferative Activity

The antiproliferative activity of related compounds, particularly those incorporating the [1,2,4]triazolo[4,3-b]pyridazine moiety, has been investigated. Such compounds have demonstrated the ability to inhibit the proliferation of endothelial and tumor cells, suggesting potential applications in cancer research (Ilić et al., 2011).

Development of Anti-Inflammatory and Analgesic Agents

The synthesis of novel heterocyclic compounds derived from 3-methoxy-N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)benzamide and related structures has led to the discovery of potent anti-inflammatory and analgesic agents. Such compounds have exhibited significant COX-2 inhibitory activity, alongside notable analgesic and anti-inflammatory effects, which could contribute to the development of new therapeutic agents (Abu‐Hashem et al., 2020).

Antiviral Research

The exploration of benzamide-based 5-aminopyrazoles and their derivatives has revealed significant antiviral activities against the H5N1 strain of the influenza A virus. These findings suggest a promising avenue for the development of novel antiviral drugs, particularly those targeting avian influenza (Hebishy et al., 2020).